Cas no 885524-97-0 (4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid)

• Product name: 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid
• CAS No: 885524-97-0
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 3108677
• PubChem ID: 7131356

4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid
• C11H9F2NO4
• KPONUKNKUYUEGQ-UHFFFAOYSA-N
• Z119989646
• 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylicAcid
• EN300-15114
• 885524-97-0
• G26842
• CS-0234970
• KKB52497
• AKOS008064235

• Inchi： InChI=1S/C11H9F2NO4/c1-17-8-3-2-6-5(9(8)18-11(12)13)4-7(14-6)10(15)16/h2-4,11,14H,1H3,(H,15,16)
• InChI Key： KPONUKNKUYUEGQ-UHFFFAOYSA-N
• SMILES： FC(F)Oc1c(OC)ccc2c1cc(C(=O)O)n2

Computed Properties

• Exact Mass: 257.04996409g/mol
• Monoisotopic Mass: 257.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 447.7±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid

Research Brief on 4-(Difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic Acid (CAS: 885524-97-0)

4-(Difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid (CAS: 885524-97-0) is a chemically synthesized indole derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its unique difluoromethoxy and methoxy substituents, exhibits promising biological activities, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its potential applications in therapeutic areas such as inflammation, oncology, and metabolic disorders.

The structural features of 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid make it a valuable scaffold for drug development. The presence of the difluoromethoxy group enhances metabolic stability and bioavailability, while the carboxylic acid moiety allows for interactions with target proteins through hydrogen bonding and ionic interactions. These properties have led researchers to investigate its role as a key intermediate in the synthesis of more complex bioactive molecules.

Recent publications highlight the compound's utility in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study reported that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid has shown potential in oncology research. A preclinical study conducted in 2024 revealed that this compound could inhibit the proliferation of certain cancer cell lines by modulating the activity of key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

The synthesis and optimization of 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid have also been the focus of recent research. Advanced synthetic methodologies, including microwave-assisted reactions and flow chemistry, have been employed to improve yield and purity. These innovations are critical for scaling up production and ensuring the compound's suitability for further pharmacological evaluation.

Despite its promising attributes, challenges remain in the development of 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid-based therapeutics. Issues such as solubility, pharmacokinetics, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(difluoromethoxy)-5-methoxy-1H-indole-2-carboxylic acid (CAS: 885524-97-0) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Its unique chemical properties and biological activities make it a compelling subject for further investigation. Future studies will likely focus on expanding its therapeutic potential and optimizing its drug-like properties for clinical use.